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Compound of Interest

Compound Name: 2-Oxazolidinone, 5,5-dimethyl-

Cat. No.: B3025506 Get Quote

As a Senior Application Scientist, my priority is to empower you, my fellow researchers, to

conduct your work with the highest standards of safety and scientific integrity. This guide

moves beyond mere instruction to provide a deep, actionable understanding of the proper

disposal procedures for 2-Oxazolidinone, 5,5-dimethyl- (CAS 695-53-4), also known as

Dimethadione. Our goal is not just compliance, but fostering a laboratory environment where

safety is second nature.

This document is structured to provide immediate, essential information first, followed by

detailed protocols and the scientific rationale behind them.

Section 1: Core Safety Directive and Hazard Profile
Before any handling or disposal, a complete understanding of the compound's hazard profile is

critical. 2-Oxazolidinone, 5,5-dimethyl- is not a benign substance; it is a combustible solid

with significant health warnings.[1] Mismanagement can lead to health risks and regulatory

non-compliance.

Table 1: Hazard Identification and Classification
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Hazard Class GHS Classification
Precautionary
Statement Codes

Signal Word

Acute Toxicity

Acute Tox. 4 (Oral,
Dermal, Inhalation)
[1]

P261, P264, P270,
P280

Warning[1][2]

Carcinogenicity
Carc. 2 (Suspected of

causing cancer)[1][2]

P202, P280,

P308+P313
Warning

Skin Irritation
Skin Irrit. 2 (Causes

skin irritation)[3]

P280, P302+P352,

P332+P317
Warning

Eye Irritation

Eye Irrit. 2A (Causes

serious eye irritation)

[3][4]

P280,

P305+P351+P338,

P337+P313

Warning

Respiratory Effects

STOT SE 3 (May

cause respiratory

irritation)[3][5]

P261, P271,

P304+P340
Warning

| Sensitization | Skin Sens. 1 (May cause an allergic skin reaction)[4][5] | P261, P280,

P333+P313 | Warning |

Essential Personal Protective Equipment (PPE)
The selection of appropriate PPE is your first and most crucial line of defense. The following

are mandatory when handling or disposing of 2-Oxazolidinone, 5,5-dimethyl-:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH-approved safety glasses.[6][7] A face shield should be used if there

is a splash risk.

Hand Protection: Use chemically resistant, impervious gloves.[7] Nitrile gloves are a suitable

choice for incidental contact; however, consult manufacturer data for breakthrough times if

prolonged contact is anticipated.[8] Always wash hands thoroughly after removing gloves.[2]

Body Protection: A standard laboratory coat is required.[8] For tasks with a higher risk of

contamination, such as cleaning up large spills, wear impervious clothing.[6]
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Respiratory Protection: Handle this compound only in a well-ventilated area or a chemical

fume hood to minimize dust inhalation.[2][4] If dust formation is unavoidable or ventilation is

inadequate, a NIOSH/MSHA-approved N95 dust mask or a full-face respirator should be

used.[1][6]

Section 2: Emergency Response Protocols
Immediate and correct action during an emergency can significantly mitigate potential harm.

Spill Cleanup Procedure
Should an accidental release occur, follow this protocol meticulously. This procedure should

only be performed by trained personnel equipped with the proper PPE.[9]

Evacuate & Ventilate: Immediately alert others in the vicinity.[10] If the substance is a

powder, prevent the spread of dust.[9] Close off the area and ensure it is well-ventilated,

using fume hoods to draw airborne dust away from unprotected areas.[9]

Control & Contain: Remove all sources of ignition, as the solid is combustible.[6] Prevent the

spilled material from entering drains or waterways by creating a dike with absorbent

materials like vermiculite or sand.[6][9][11]

Collect Residue: For solid spills, carefully sweep or vacuum the material into a suitable,

closed container labeled for disposal.[12][13] Crucially, avoid actions that create dust.[2] You

may lightly moisten the powder with a dust suppressant to aid in collection.[11] For liquids

absorbed to dryness, double-bag the residue.[11]

Decontaminate: Once the bulk material is collected, decontaminate the spill area and any

affected equipment.[11] Use a sponge or mop with a standard laboratory detergent and

water solution.[14] Collect all cleaning materials (e.g., paper towels, absorbent pads) and

place them in the same hazardous waste container.[10]

Dispose: The collected waste must be disposed of as hazardous waste.[10] Label the

container clearly and arrange for pickup by your institution's Environmental Health & Safety

(EHS) department or a licensed waste contractor.

First Aid and Exposure Measures
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Inhalation: Move the person to fresh air immediately.[3] If breathing is difficult, provide

artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Remove all contaminated clothing.[5] Wash the affected skin area immediately

and thoroughly with plenty of soap and water for at least 15 minutes.[7] Get medical help if

skin irritation occurs or persists.[6]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[4][7] Remove contact lenses if present and easy to do so.[6] Seek

immediate medical attention from an ophthalmologist.[7]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[6] Call a physician or Poison Control Center immediately.

[6]

Section 3: Systematic Disposal Workflow
The disposal of chemical waste is a regulated process. The core principle is that the generator

of the waste is responsible for it from "cradle to grave." This means ensuring it is correctly

identified, segregated, stored, and transferred to a licensed facility.

The following diagram outlines the decision-making process for the proper management and

disposal of 2-Oxazolidinone, 5,5-dimethyl-.
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Caption: Disposal workflow for 2-Oxazolidinone, 5,5-dimethyl-.
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Section 4: Step-by-Step Disposal Protocol
This protocol applies to the chemical itself and any materials contaminated by it.

Step 1: Waste Characterization
Based on its toxicological profile, any waste containing 2-Oxazolidinone, 5,5-dimethyl- must

be treated as hazardous waste.[1][2] Do not dispose of it in standard trash or down the drain.[4]

Discharging it into the environment must be avoided.[6]

Step 2: Waste Segregation and Collection
Designate a Waste Container: Use a chemically compatible, sealable container for all solid

waste associated with this compound. The container must be in good condition with a secure

lid.

Collect Waste: Place all unused or waste 2-Oxazolidinone, 5,5-dimethyl-, as well as any

contaminated consumables (e.g., weigh boats, gloves, wipes, pipette tips), directly into this

designated container.[4]

Avoid Incompatibilities: Do not mix this waste with other chemical waste streams unless

compatibility is confirmed. It should be kept away from strong oxidizing agents.[13]

Step 3: Container Labeling
Proper labeling is a legal requirement and essential for safety. The label on your waste

container must include:

The words "Hazardous Waste"

The full chemical name: "2-Oxazolidinone, 5,5-dimethyl-" and its CAS number "695-53-4"

The specific hazards associated with the waste (e.g., "Toxic," "Carcinogen Suspect")

Step 4: Storage and Final Disposal
Storage: Keep the waste container tightly closed and store it in a designated, secure area

within the lab, often referred to as a Satellite Accumulation Area (SAA).[2]
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Final Disposal: When the container is full or you have finished your project, contact your

institution's EHS department or a certified hazardous waste disposal company to arrange for

pickup.[6] The recommended disposal method is typically high-temperature incineration in a

facility equipped with an afterburner and scrubber to handle harmful decomposition products

like nitrogen oxides.[2][12]

Section 5: Decontamination of Reusable Equipment
All non-disposable equipment, such as glassware or spatulas, that has come into contact with

the chemical must be thoroughly decontaminated.

Initial Rinse: Carefully rinse the equipment with a suitable organic solvent (e.g., acetone or

ethanol) in a fume hood. Collect this rinse solvent (rinsate) as hazardous waste in a

designated liquid waste container.

Wash: Wash the equipment with soap and hot water.

Final Rinse: Rinse thoroughly with deionized water.

By adhering to these detailed procedures, you contribute to a culture of safety and ensure that

your vital research is conducted responsibly and in full compliance with environmental

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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